Cas no 2172157-14-9 (1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172157-14-9
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 5568119
• PubChem ID: 165592947
• Update Time: 2025-07-02

1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1593156
• 2172157-14-9
• 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H19N3O4/c1-8(3-5-15)7-14-9(4-6-18-2)10(11(16)17)12-13-14/h8,15H,3-7H2,1-2H3,(H,16,17)
• InChI Key： OVBROXXJQBFSTG-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(C(=O)O)N=N1)CCOC

Computed Properties

• Exact Mass: 257.13755610g/mol
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172157-14-9)

1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2172157-14-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This triazole derivative exhibits a unique structural framework, combining a hydroxyl-substituted butyl group at the 1-position with an ethoxy-methoxy side chain at the 5-position, alongside a carboxylic acid functional group at the 4-position of the triazole ring. Such structural features make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities. Triazoles are known to possess antimicrobial, antifungal, and anti-inflammatory properties, making them valuable scaffolds for developing novel therapeutic agents. The specific substitution pattern in 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid introduces additional functional groups that may modulate its pharmacokinetic and pharmacodynamic profiles, enhancing its potential as a lead compound in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. Studies suggest that the hydroxyl and methoxy groups may interact with polar residues in protein binding pockets, while the carboxylic acid moiety could form hydrogen bonds with acidic or basic amino acids. These interactions could contribute to the compound's efficacy in modulating enzymatic or receptor-mediated pathways relevant to various diseases.

One of the most intriguing aspects of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. Preclinical studies have demonstrated that structurally similar triazole derivatives can disrupt signaling cascades involved in cell proliferation and survival. The presence of both hydrophobic and hydrophilic substituents in 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid suggests improved solubility and bioavailability compared to simpler triazole analogs.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the triazole ring and subsequent functional group transformations to introduce the desired substituents. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid but also provide insights into optimizing synthetic routes for other bioactive molecules.

In vitro studies have revealed promising preliminary data regarding the biological activity of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid. Functional assays have shown inhibitory effects on enzymes such as COX-2 and lipoxygenase, which are key players in inflammatory responses. Additionally, cell-based assays indicate potential anti-proliferative activity against certain cancer cell lines. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanism of action.

The development of novel drug candidates requires rigorous evaluation of their safety profiles before advancing to clinical trials. Toxicological studies are being conducted to assess the acute and chronic toxicity of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, focusing on its effects on major organ systems. Pharmacokinetic studies are also underway to determine parameters such as absorption, distribution, metabolism, and excretion (ADME), which are critical for determining optimal dosing regimens.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of bioactive compounds like 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid from large libraries of synthetic or natural products. HTS allows for rapid assessment of thousands of compounds against various biological targets simultaneously, streamlining the drug discovery process. The success of HTS relies on robust assay designs and sophisticated data analysis techniques to interpret hits and optimize lead compounds.

Future directions in the research of 1-(4-hydroxy-2-methylbutyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid include structure-based drug design approaches using X-ray crystallography or cryo-electron microscopy to visualize its interactions with biological targets at an atomic level. Such structural insights can guide rational modifications to enhance potency and selectivity while minimizing side effects. Additionally, exploring derivative compounds through combinatorial chemistry may uncover novel analogs with improved pharmacological profiles.

The role of artificial intelligence (AI) and machine learning (ML) is becoming increasingly prominent in modern drug discovery workflows. AI algorithms can predict molecular properties and optimize synthetic routes with remarkable accuracy based on large datasets containing known bioactive compounds. By leveraging these technologies alongside traditional experimental methods, 1-(4-hydroxy - 2 - methylbutyl ) - 5 - ( 2 - methoxy ethyl ) - 1 H - 1 , 2 , 3 - triazole - 4 - carboxylic acid may be optimized for clinical development more efficiently than ever before.

In conclusion, CAS No .2172157 -14 -9 represents a structurally intriguing compound with significant potential as a therapeutic agent . Its unique substitution pattern , combined with promising preliminary biological data , positions it as an attractive candidate for further research . As advancements continue in synthetic chemistry , computational biology , and AI-driven drug discovery, this molecule holds promise for contributing to next-generation treatments across multiple therapeutic areas . Continued investigation into its mechanisms , pharmacokinetics , and clinical efficacy will be essential steps toward realizing its full therapeutic potential .